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Compound of Interest

Compound Name: 2-Chlorocyclohexanol

Cat. No.: B073132

In-depth Technical Guide: 2-Chlorocyclohexanol

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular and physical data for 2-
Chlorocyclohexanol, a key biochemical intermediate. The information is presented to support
research and development activities requiring precise chemical specifications.

Core Molecular Data

The foundational properties of 2-Chlorocyclohexanol are its molecular formula and molecular
weight, which are crucial for stoichiometric calculations, analytical characterization, and
formulation development.

Molecular Formula and Weight Summary

Property Value Reference
Molecular Formula CeH11CIO [L1[21[31[4]15]
Molecular Weight 134.60 g/mol [31141[5]
Exact Mass 134.0498427 Da [1]
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The molecular formula, CeH11CIO, indicates that each molecule of 2-Chlorocyclohexanol is
composed of six carbon atoms, eleven hydrogen atoms, one chlorine atom, and one oxygen
atom.[1][2][3][4] The molecular weight is approximately 134.60 g/mol .[3][4][5] This value is the
mass of one mole of the substance and is essential for converting between mass and molar
quantities in experimental settings. The precise monoisotopic mass is 134.0498427 Da.[1]

Logical Relationship of Molecular Properties

The determination of a compound's molecular weight is logically derived from its molecular
formula and the atomic weights of its constituent elements. This workflow is a fundamental

concept in chemistry.

Logical Workflow for Molecular Weight Determination

Identify Constituent Elements
(Carbon, Hydrogen, Chlorine, Oxygen)

'

Determine Atom Count from
Molecular Formula (CeH11CIO)

Obtain Standard Atomic Weights

Calculate Molecular Weight

> (Atom Count x Atomic Weight)

Click to download full resolution via product page
Caption: Workflow for calculating molecular weight from the molecular formula.

Note on Experimental Protocols and Signaling Pathways: The request for detailed experimental
protocols and signaling pathways is not applicable to the core topic of determining the
molecular weight and formula of a simple chemical compound like 2-Chlorocyclohexanol.
These properties are fundamental constants derived from the atomic composition of the
molecule, rather than complex biological or experimental processes. The provided diagram
illustrates the logical derivation of the molecular weight, which is the relevant workflow for this

specific inquiry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

